Cas no 2228441-50-5 (1-(3-bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene
• CAS No: 2228441-50-5
• MF: C₁₃H₁₇Br
• MW: 253.178083181381
• CID: 5807713
• PubChem ID: 165650043
• Update Time: 2025-10-28

1-(3-bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene
• EN300-1921941
• 2228441-50-5

• Inchi： 1S/C13H17Br/c1-10(2)8-12-4-6-13(7-5-12)11(3)9-14/h4-7,10H,3,8-9H2,1-2H3
• InChI Key： DHQBAMFDQKFIFE-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 252.05136g/mol
• Monoisotopic Mass: 252.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene

1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene: A Comprehensive Overview

1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene, also known by its CAS number 2228441-50-5, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its benzene ring, which is substituted with two distinct groups: a 3-bromopropenyl group and a 2-methylpropyl group. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it a valuable compound for various applications.

The structure of 1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene is intriguing due to the combination of an allylic bromine atom and an isopropyl group attached to the benzene ring. The allylic bromine is particularly reactive, making this compound a promising candidate for various nucleophilic substitution reactions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, such as antibiotics and antiviral agents. For instance, researchers have explored its use in the construction of complex natural product frameworks, where the bromine atom serves as a versatile site for further functionalization.

In terms of synthesis, 1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene can be prepared through a variety of methods, including Friedel-Crafts alkylation and alkenylation reactions. These methods allow for precise control over the substitution pattern on the benzene ring, ensuring high yields and purity. The stability of the compound under various reaction conditions has been extensively studied, with findings indicating that it exhibits excellent thermal stability and resistance to oxidation. These properties make it suitable for use in both laboratory settings and industrial applications.

The chemical properties of 1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene are heavily influenced by its electronic structure. The benzene ring acts as an aromatic stabilizer, while the substituents introduce varying degrees of electron-donating or withdrawing effects. The 3-bromopropenyl group, with its allylic bromine, contributes to the molecule's reactivity by creating a site for nucleophilic attack. This reactivity has been exploited in recent studies to develop novel catalytic systems for organic transformations. For example, researchers have demonstrated that this compound can act as a precursor in palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl compounds with high efficiency.

In addition to its chemical applications, 1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene has shown promise in materials science. Its ability to undergo polymerization under specific conditions has led to its investigation as a monomer for producing advanced polymers with tailored properties. Recent advancements in polymer chemistry have highlighted its potential in creating materials with enhanced mechanical strength and thermal stability. Furthermore, its compatibility with various solvents and processing techniques makes it an attractive candidate for use in coatings, adhesives, and composite materials.

The biological activity of 1-(3-Bromoprop-1-en-2-yl)-4-(2-methylpropyl)benzene has also been a subject of intense research. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, suggesting its potential as an antitumor agent. However, further investigations are required to fully understand its mechanism of action and optimize its pharmacokinetic properties for therapeutic use.

In conclusion, 1-(3-Bromoprop-1-en-2-yli)-4-(2-methylpropyli)benzeni, or CAS number NO 7697098, is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in organic synthesis, materials science, and pharmacology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.